2-Methyl-4-Aminopyridine
Description
2-Methyl-4-Aminopyridine, also known as 2-Amino-4-picoline, is an organic compound that acts as a ligand and forms methoxo-bridged copper (II) complexes . It has been used in the synthesis of 2-amino-4-methylpyridinium 2-hydroxybenzoate .
Synthesis Analysis
2-Methyl-4-Aminopyridine has been synthesized from acyclic starting materials, benzylidene acetones, and ammonium thiocyanates . The process involves five steps, including ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines .Molecular Structure Analysis
The molecular structure of 2-Methyl-4-Aminopyridine has been studied using Møller–Plesset perturbation theory (MP2/6-31G (d) and MP2/6-31++G (d,p) methods . The tautomerization of 2-Methyl-4-Aminopyridine was investigated by Density Functional Theory (DFT/B3LYP) method in the gas phase .Chemical Reactions Analysis
2-Methyl-4-Aminopyridine has been used in the synthesis of 2-amino-4-methylpyridinium 2-hydroxybenzoate . It has also been used in the production of various drugs .Physical And Chemical Properties Analysis
2-Methyl-4-Aminopyridine has a boiling point of 230 °C and a melting point of 96-99 °C . It is freely soluble in DMF and water, slightly soluble in aliphatic hydrocarbons and petroleum ether, and freely soluble in coal tar bases and lower alcohols .Safety And Hazards
2-Methyl-4-Aminopyridine is toxic if swallowed and in contact with skin . It causes serious eye damage, skin irritation, and may cause respiratory irritation . It is recommended to avoid dust formation, avoid breathing mist, gas or vapors, avoid contacting with skin and eye, and use personal protective equipment .
properties
CAS RN |
18437-58-4 |
|---|---|
Product Name |
2-Methyl-4-Aminopyridine |
Molecular Formula |
C6H6N2O2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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![1H-Pyrrolo[1,2-c]imidazole-1,3(2H)-dithione](/img/structure/B1174197.png)